Cas no 1338436-17-1 (5-Bromo-2-butylisoindolin-1-one)

• Product Name: 5-Bromo-2-butylisoindolin-1-one
• CAS No: 1338436-17-1
• MF: C₁₂H₁₄BrNO
• MW: 268.149662494659
• CID: 5291127
• Update Time: 2025-06-08

5-Bromo-2-butylisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-butylisoindolin-1-one
• 5-bromo-2-butyl-2,3-dihydro-1H-isoindol-1-one
• 1H-Isoindol-1-one, 5-bromo-2-butyl-2,3-dihydro-

• Inchi： 1S/C12H14BrNO/c1-2-3-6-14-8-9-7-10(13)4-5-11(9)12(14)15/h4-5,7H,2-3,6,8H2,1H3
• InChI Key： QOMKWQRYTRUJAV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(N(CCCC)CC=2C=1)=O

Computed Properties

• Exact Mass: 267.026
• Monoisotopic Mass: 267.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3

Additional information on 5-Bromo-2-butylisoindolin-1-one

Introduction to 5-Bromo-2-butylisoindolin-1-one (CAS No. 1338436-17-1)

5-Bromo-2-butylisoindolin-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1338436-17-1, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both bromine and butyl substituents on an isoindoline backbone introduces unique reactivity, making it a valuable scaffold for synthetic modifications and drug discovery initiatives.

The isoindoline core, a bicyclic aromatic system, is known for its stability and compatibility with various functional groups, which enhances its utility in constructing complex molecular architectures. In recent years, 5-Bromo-2-butylisoindolin-1-one has been explored as a key intermediate in the synthesis of bioactive molecules. Its brominated nature allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse pharmacophores.

Recent studies have highlighted the compound's role in developing novel therapeutic agents. For instance, derivatives of 5-Bromo-2-butylisoindolin-1-one have been investigated for their potential in inhibiting specific enzymatic targets associated with neurological disorders. The butyl group contributes to lipophilicity, which can enhance membrane permeability and improve bioavailability, a critical factor in drug design. Additionally, the bromine atom serves as a handle for selective modifications, allowing researchers to fine-tune the compound's pharmacokinetic properties.

The pharmaceutical industry has shown interest in isoindoline derivatives due to their structural similarity to natural products known for their biological activity. 5-Bromo-2-butylisoindolin-1-one exemplifies this trend by providing a robust platform for generating structurally diverse analogs. Researchers have leveraged this compound to develop inhibitors targeting protein-protein interactions relevant to cancer pathways. The isoindoline ring system is particularly adept at mimicking binding pockets of therapeutic interest, making it a preferred choice for fragment-based drug design strategies.

Moreover, the synthetic accessibility of 5-Bromo-2-butylisoindolin-1-one has facilitated its use in high-throughput screening campaigns. Its straightforward preparation from commercially available precursors allows for rapid library synthesis, enabling the identification of lead compounds with desired biological profiles. The bromine substituent's reactivity also supports iterative derivatization, allowing chemists to explore multiple chemical space dimensions efficiently.

In academic research circles, 5-Bromo-2-butylisoindolin-1-one has been employed to investigate ligand-receptor interactions at a molecular level. Computational studies have suggested that its scaffold can effectively engage with transmembrane domains of receptors involved in inflammatory responses. This insight has spurred investigations into its potential as an anti-inflammatory agent. The butyl group's steric bulk may modulate binding affinity by influencing conformational dynamics, offering a tunable parameter in drug optimization.

The compound's versatility extends beyond pharmaceutical applications; it has also been explored in materials science. Isoindoline derivatives exhibit interesting electronic properties due to their aromaticity and conjugated systems. 5-Bromo-2-butylisoindolin-1-one could serve as a precursor for organic semiconductors or optoelectronic materials, where its bromine substituent facilitates further functionalization into π-conjugated polymers or small-molecule emitters.

From a synthetic chemistry perspective, 5-Bromo-2-butylisoindolin-1-one exemplifies the importance of heterocyclic scaffolds in modern drug discovery. Its structural features—combining aromatic stability with reactive handles—make it an ideal candidate for generating structurally diverse libraries. The growing body of literature on isoindoline-based compounds underscores their potential as building blocks for next-generation therapeutics.

In conclusion, 5-Bromo-2-butylisoindolin-1-one (CAS No. 1338436-17-1) represents a promising compound with broad applicability across pharmaceutical research and material science. Its unique structural attributes and synthetic tractability position it as a cornerstone in the development of novel bioactive molecules and advanced materials. As research continues to uncover new applications for this versatile scaffold, its significance is expected to grow further within the scientific community.